2-ethyl-7-hydroxy-4H-chromen-4-one

• CAS RN: 137215-31-7
• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol
• IUPAC Name: 2-ethyl-7-hydroxychromen-4-one
• InChI: InChI=1S/C11H10O3/c1-2-8-6-10(13)9-4-3-7(12)5-11(9)14-8/h3-6,12H,2H2,1H3
• InChI Key: ONHNMNPBYPHXOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)C2=C(O1)C=C(C=C2)O

Description

2-ethyl-7-hydroxy-4H-chromen-4-one is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 6.5 g (21.5.10-3 mol) of 2-ethyl-7-(1-oxopropoxy)-3-(1-oxopropyl)-4H-1benzopyran-4-one and 5 g (47.403 mol) of sodium carbonate in 65 ml of water is kept at a temperature of 150° C. for 9 hours. The reaction mixture is hydrolyzed with a 1N solution of hydrochloric acid. The product is extracted with ethyl acetate. After purification by chromatography on silica gel using an ether/methylene chloride mixture (1/2 v/v) as the eluent, 2.45 g (yield: 61%) of the expected product are obtained.